Cas no 55740-80-2 ((S)-3-(1-methylpropyl)-Pyridine)
55740-80-2 structure
Product Name:(S)-3-(1-methylpropyl)-Pyridine
(S)-3-(1-methylpropyl)-Pyridine Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-(1-methylpropyl)-Pyridine
- (S)-3-(isopropyl)pyridine
- Pyridine,3-(1-methylpropyl)-, (S)- (9CI)
- 3-(propan-2-yl)pyridine
- 3-propan-2-ylpyridine
- NS00033378
- 3-isopropylpyridine
- EINECS 259-783-4
- NSC5099
- 55740-80-2
- DTXSID90204292
- NSC-42616
- 3-(prop-2-yl)pyridine
- NSC-5099
- 6304-18-3
- pyridine, 3-isopropyl-
- SCHEMBL10236
- Pyridine, 3-(1-methylethyl)-
- NSC42616
-
- Inchi: 1S/C8H11N/c1-7(2)8-4-3-5-9-6-8/h3-7H,1-2H3
- InChI Key: PUACTIIESPYWSI-UHFFFAOYSA-N
- SMILES: N1C=CC=C(C=1)C(C)C
Computed Properties
- Exact Mass: 121.089149
- Monoisotopic Mass: 121.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12.9
Experimental Properties
- Density: 0.912
- Boiling Point: 177.1°Cat760mmHg
- Flash Point: 54.7°C
- Refractive Index: 1.492
(S)-3-(1-methylpropyl)-Pyridine Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
55740-80-2 ((S)-3-(1-methylpropyl)-Pyridine) Related Products
- 6311-92-8(3-Hexylpyridine)
- 58069-37-7(3-Octylpyridine)
- 539-32-2(3-Butylpyridine)
- 1802-20-6(3-Pentylpyridine)
- 103037-27-0(3-Heptylpyridine)
- 14159-61-6(3-Isobutylpyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent